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Compound of Interest

Pyridoxal 5'-phosphate
Compound Name:
monohydrate

Cat. No.: B146092

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridoxal 5'-phosphate (PLP), the biologically active form of vitamin B6, is a critical coenzyme
in a vast array of metabolic reactions essential for human health. Its involvement spans amino
acid metabolism, neurotransmitter synthesis, and glycogenolysis. Understanding the
physicochemical properties, biological functions, and methods for quantification of PLP is
paramount for research in areas ranging from enzymology to drug development. This guide
provides an in-depth overview of Pyridoxal 5'-phosphate monohydrate, including its core
physicochemical data, a detailed look at its role in metabolic pathways, and comprehensive
experimental protocols for its analysis.

Physicochemical Properties

Quantitative data for Pyridoxal 5'-phosphate monohydrate is summarized in the table below.
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Property Value Reference
CAS Number 41468-25-1 [1]12113]
Molecular Weight 265.16 g/mol [1][4]
Molecular Formula CsH12NO7P

Appearance White to light yellow powder

Melting Point 140-143 °C

Purity >97%

Core Biological Functions and Signaling Pathways

Pyridoxal 5'-phosphate is a versatile coenzyme that participates in numerous enzymatic
reactions, primarily involving amino acids. These reactions include transamination,
decarboxylation, racemization, and elimination or replacement reactions. PLP's aldehyde group
forms a Schiff base with the e-amino group of a lysine residue in the active site of PLP-
dependent enzymes, which is central to its catalytic mechanism.

Vitamin B6 Salvage Pathway

Organisms absorb vitamin B6 in its non-phosphorylated forms (pyridoxine, pyridoxamine, and
pyridoxal). The salvage pathway is the intracellular process that converts these vitamers into
the active coenzyme, PLP. This pathway is crucial for maintaining a sufficient pool of PLP for
cellular processes. The key enzymes in this pathway are pyridoxal kinase and pyridox(am)ine
5'-phosphate oxidase (PNPO).
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Start: Biological Sample
(e.g., Plasma, Serum)

1. Sample Preparation
- Add Trichloroacetic Acid
- Vortex and Incubate
- Centrifuge

l

Collect Supernatant

l

2. HPLC Analysis
- Inject onto C18 column
- Isocratic or Gradient Elution

l

3. Fluorometric Detection
(with optional post-column derivatization)

l

4. Quantification
- Generate Calibration Curve
- Determine Sample Concentration

End: PLP Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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